3-(4-fluorophenyl)-9-(2-methoxyethyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 8-(4-fluorophenyl)-5-(2-methoxyethyl)-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C16H15FN6O3/c1-21-14-11(13(24)18-16(21)25)22(7-8-26-2)15-20-19-12(23(14)15)9-3-5-10(17)6-4-9/h3-6H,7-8H2,1-2H3,(H,18,24,25)
• InChI Key: LVLIIAHLKDQTEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C3=NN=C(N23)C4=CC=C(C=C4)F)CCOC
• Molecular Formula: C16H15FN6O3
• Molecular Weight: 358.33 g/mol

Description

The compound is a derivative of the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. These types of compounds have been synthesized as novel CDK2 targeting compounds.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex heterocyclic compounds, including triazolo-purine derivatives, involves innovative methodologies that enhance the efficiency and selectivity of chemical reactions. For instance, the use of Cookson-type reagents has been reported for the derivatization of conjugated dienes for high-performance liquid chromatography, highlighting advances in analytical chemistry techniques that could be relevant for studying similar compounds (Shimada & Mizuguchi, 1992). Additionally, fluoroquinolones have been synthesized from imidoylketenes and iminopropadienones, showing the versatility of fluorinated compounds in drug development (Fulloon & Wentrup, 2009).

Biological Activities

The structural motif of triazolo-purine derivatives has been explored for various biological activities. Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have been studied for their antioxidant and anticancer activities, underscoring the potential therapeutic applications of such compounds (Tumosienė et al., 2020). Furthermore, the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives demonstrate the relevance of heterocyclic chemistry in addressing microbial resistance (Bektaş et al., 2007).

Pharmaceutical Applications

The investigation into heterocyclic compounds extends to the development of novel pharmaceutical agents. For example, the synthesis and evaluation of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione as potential antidepressant agents underscore the therapeutic potential of fluoro-substituted purines (Zagórska et al., 2016). Additionally, triazolo[4,3-e]purine derivatives have been synthesized and tested for their anticancer, anti-HIV-1, and antimicrobial activities, revealing the broad spectrum of biological effects that these compounds can exhibit (Ashour et al., 2012).